Cas no 126637-69-2 (2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-)

• Product Name: 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-
• CAS No: 126637-69-2
• Molecular Formula: C₁₄H₁₉NO₅
• Molecular Weight: 281.30436
• CID: 196979
• PubChem ID: 54697782

2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-
• (-)-harzianopyridone
• Harzianopyridone
• 4-hydroxy-5,6-dimethoxy-3-[(E,2R)-2-methylhex-4-enoyl]-1H-pyridin-2-one
• Q27106832
• SCHEMBL21523040
• 2-Hydroxy-5,6-dimethoxy-3-[(2R)-2-methylhex-4-enoyl]-1H-pyridin-4-one
• J-005414
• CHEBI:5628
• (S,E)-4-Hydroxy-5,6-dimethoxy-3-(2-methylhex-4-enoyl)pyridin-2(1H)-one
• C10150
• HB3925
• SCHEMBL21523041
• 126637-69-2
• 4-hydroxy-5,6-dimethoxy-3-((E,2R)-2-methylhex-4-enoyl)-1H-pyridin-2-one
• 2-Hydroxy-5,6-dimethoxy-3-[(2r,4e)-2-methylhex-4-enoyl]pyridin-4(1h)-one
• DB-217386

• InChIKey： FPYAYFJAGDIMEX-HQZHTGGTSA-N
• Inchi： InChI=1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m1/s1
• SMILES： C/C=C/C[C@H](C(C1C(=O)NC(OC)=C(OC)C=1O)=O)C

Computed Properties

• Exact Mass: 281.12637
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 281.12632271g/mol
• Heavy Atom Count: 20
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones